Cas no 51814-72-3 (ethyl 4-(4-methoxyphenyl)aminobutanoate)

• Product Name: ethyl 4-(4-methoxyphenyl)aminobutanoate
• CAS No: 51814-72-3
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 5654471
• PubChem ID: 20292202
• Update Time: 2025-05-25

ethyl 4-(4-methoxyphenyl)aminobutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl gamma-(p-anisidino)butyrate
• EN300-28229663
• 51814-72-3
• RNFCXSFPBIKNCG-UHFFFAOYSA-N
• ETHYL 4-[(4-METHOXYPHENYL)AMINO]BUTANOATE
• SCHEMBL11317541
• ethyl 4-(4-methoxyphenyl)aminobutanoate

• Inchi： 1S/C13H19NO3/c1-3-17-13(15)5-4-10-14-11-6-8-12(16-2)9-7-11/h6-9,14H,3-5,10H2,1-2H3
• InChI Key： RNFCXSFPBIKNCG-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCNC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.6Ų

Additional information on ethyl 4-(4-methoxyphenyl)aminobutanoate

Ethyl 4-(4-Methoxyphenyl)Aminobutanoate: A Comprehensive Overview

Ethyl 4-(4-methoxyphenyl)aminobutanoate, with the CAS number 51814-72-3, is a compound of significant interest in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a phenolic group with an amino acid derivative. The presence of the methoxy group in the aromatic ring contributes to its distinct chemical properties, making it a valuable molecule for both research and industrial applications.

Recent studies have highlighted the potential of ethyl 4-(4-methoxyphenyl)aminobutanoate in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with potential anti-inflammatory and antioxidant properties. The compound's ability to undergo various chemical transformations, such as esterification and amidation, has made it a versatile building block in organic synthesis.

In terms of synthesis, ethyl 4-(4-methoxyphenyl)aminobutanoate can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced catalytic systems has significantly improved the yield and purity of the compound, making it more accessible for large-scale production. This has facilitated its application in industries ranging from pharmaceuticals to agrochemicals.

The pharmacological profile of ethyl 4-(4-methoxyphenyl)aminobutanoate has been extensively studied. Preclinical studies suggest that it exhibits moderate activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase. While further research is needed to validate these findings, they provide a promising direction for future investigations into its therapeutic potential.

From an environmental perspective, ethyl 4-(4-methoxyphenyl)aminobutanoate has been evaluated for its biodegradability and toxicity. Initial assessments indicate that it is not highly toxic to aquatic organisms under standard test conditions. However, long-term ecological studies are required to fully understand its impact on various ecosystems.

In conclusion, ethyl 4-(4-methoxyphenyl)aminobutanoate (CAS No. 51814-72-3) is a multifaceted compound with diverse applications across multiple disciplines. Its chemical versatility, coupled with recent advancements in synthesis and pharmacology, positions it as a key molecule for future research and development efforts.